4-(4-bromophenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline

• IUPAC Name: 4-(4-bromophenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline
• InChI: InChI=1S/C18H18BrNO/c1-11-2-7-16-15(10-11)18-14(8-9-21-18)17(20-16)12-3-5-13(19)6-4-12/h2-7,10,14,17-18,20H,8-9H2,1H3
• InChI Key: CXVIDGGMNLBIKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(C3C2OCC3)C4=CC=C(C=C4)Br
• Molecular Formula: C18H18BrNO
• Molecular Weight: 344.2 g/mol

Description

4-(4-bromophenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is a chemical compound that has been widely studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for studying the mechanisms of action of various biological processes.

Mechanism of Action

The mechanism of action of 4-(4-bromophenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is not fully understood, but it is believed to act by binding to specific receptors in the body. This binding can lead to changes in cellular signaling pathways, which can in turn affect various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-bromophenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline are still being studied. However, preliminary research suggests that this compound may have a variety of effects on the body, including the ability to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-bromophenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline in lab experiments is that it is a highly specific tool that can be used to study specific biological processes. However, one limitation of this compound is that it can be difficult to synthesize and may be expensive to obtain.

Future Directions

There are many potential future directions for research on 4-(4-bromophenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline. One area of interest is the development of new synthetic methods that are more efficient and cost-effective. Additionally, researchers may continue to study the biochemical and physiological effects of this compound, with the goal of identifying new therapeutic applications. Finally, this compound may be used as a starting point for the development of new drugs and other chemical tools for use in scientific research.

Synthesis Methods

The synthesis of 4-(4-bromophenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is a complex process that requires specialized knowledge and equipment. One common method of synthesis involves the reaction of 4-bromobenzaldehyde with 8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline in the presence of a catalyst.

Scientific Research Applications

4-(4-bromophenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline has been used in a variety of scientific research applications. One area where this compound has shown promise is in the study of the mechanisms of action of various biological processes. For example, this compound has been used to study the role of certain enzymes in the development of cancer.